![molecular formula C7H7ClO4S B7813125 4-Hydroxy-3-methoxybenzenesulfonyl chloride](/img/structure/B7813125.png)
4-Hydroxy-3-methoxybenzenesulfonyl chloride
Overview
Description
4-Hydroxy-3-methoxybenzenesulfonyl chloride is a useful research compound. Its molecular formula is C7H7ClO4S and its molecular weight is 222.65 g/mol. The purity is usually 95%.
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Scientific Research Applications
Kinetics in Mixed Systems
García-Río et al. (2007) explored the hydrolysis kinetics of 4-methoxybenzenesulfonyl chloride (MBSC) in mixed systems with surfactants and cyclodextrins. They found that the presence of SBE-beta-CD (a cyclodextrin derivative) significantly influenced the behavior of the mixed system, impacting the complexation with surfactants. This study highlights the potential of 4-methoxybenzenesulfonyl derivatives in understanding interactions in mixed cyclodextrin-surfactant systems (García‐Río et al., 2007).
Vibrational Spectroscopic Studies
In 2018, Nagarajan and Krishnakumar studied the vibrational spectroscopic properties of 4-Cyano-2-methoxybenzenesulfonyl Chloride (4C2MBSC). This research provided insights into the molecular geometry, energy distributions, and non-linear optical activity (NLO) values of 4C2MBSC, showcasing its importance in chemical studies and potential applications in biologically active compounds (Nagarajan & Krishnakumar, 2018).
Synthesis of Bioactive Compounds
Koran et al. (2013) synthesized hexachlorocylotriphosphazene derivatives using 4-hydroxy-3-methoxybenzaldehyde. They assessed these compounds for antimicrobial activity against various bacteria and fungal strains. This research demonstrates the utility of 4-hydroxy-3-methoxybenzenesulfonyl chloride derivatives in developing potential therapeutic agents (Koran et al., 2013).
Molecular Docking and Enzyme Inhibitory Activities
Virk et al. (2018) investigated the synthesis of N-(Substituted)-5-(1-(4-methoxyphenylsulfonyl)piperidin-4-yl)-4H-1,2,4-triazol-3-ylthio) acetamide. They evaluated its inhibitory potential against enzymes like carbonic anhydrase and cholinesterase, revealing its implications in therapeutic applications, particularly in Alzheimer’s disease (Virk et al., 2018).
Synthesis of Coenzyme Q10
Mu et al. (2011) described the synthesis of a key intermediate in the production of coenzyme Q10, starting with p-toluenesulfonyl chloride, a related compound. This research illustrates the application of sulfonyl chlorides in synthesizing essential biological compounds (Mu et al., 2011).
properties
IUPAC Name |
4-hydroxy-3-methoxybenzenesulfonyl chloride | |
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InChI |
InChI=1S/C7H7ClO4S/c1-12-7-4-5(13(8,10)11)2-3-6(7)9/h2-4,9H,1H3 | |
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InChI Key |
FCQVTARNBRAROU-UHFFFAOYSA-N | |
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Canonical SMILES |
COC1=C(C=CC(=C1)S(=O)(=O)Cl)O | |
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Molecular Formula |
C7H7ClO4S | |
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Molecular Weight |
222.65 g/mol | |
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